N-[2,2,2-trichloro-1-(furan-2-ylmethylamino)ethyl]furan-2-carboxamide

• IUPAC Name: N-[2,2,2-trichloro-1-(furan-2-ylmethylamino)ethyl]furan-2-carboxamide
• InChI: InChI=1S/C12H11Cl3N2O3/c13-12(14,15)11(16-7-8-3-1-5-19-8)17-10(18)9-4-2-6-20-9/h1-6,11,16H,7H2,(H,17,18)
• InChI Key: YLCLJFMNTWTHQN-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC(C(Cl)(Cl)Cl)NC(=O)C2=CC=CO2
• Molecular Formula: C12H11Cl3N2O3
• Molecular Weight: 337.6 g/mol
• CAS No.: 302934-53-8

Description

N-[2,2,2-trichloro-1-(furan-2-ylmethylamino)ethyl]furan-2-carboxamide is a useful research compound. Its molecular formula is C12H11Cl3N2O3 and its molecular weight is 337.58. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antioxidant Activities

Research has demonstrated that furan-2-carboxamide derivatives exhibit significant antimicrobial and antioxidant activities. For instance, a study focused on the synthesis and evaluation of various Schiff bases and azetidine derivatives of furan-2-carboxamides showed these compounds possess notable antimicrobial properties against a range of microorganisms, including bacteria and fungi, as well as antioxidant capabilities (Devi et al., 2010). This suggests that N-[2,2,2-trichloro-1-(furan-2-ylmethylamino)ethyl]furan-2-carboxamide could potentially be explored for similar biological activities.

Anti-Bacterial Properties

Another study on N-(4-bromophenyl)furan-2-carboxamide and its derivatives explored their in vitro anti-bacterial activities against clinically isolated drug-resistant bacteria. The findings indicated significant effectiveness, particularly against NDM-positive bacteria A. baumannii, showcasing the potential of furan-2-carboxamide derivatives as novel antibacterial agents (Siddiqa et al., 2022). This highlights the importance of such compounds in addressing the challenge of antibiotic resistance.

Enzymatic Synthesis and Biomaterial Applications

The versatility of furan derivatives extends into the field of biomaterials, with enzymatic synthesis of biobased polyesters incorporating furan units. For example, 2,5-bis(hydroxymethyl)furan has been used as a rigid diol in the synthesis of novel biobased furan polyesters, demonstrating the potential of furan derivatives in creating sustainable materials with desirable physical properties (Jiang et al., 2014).

Novel Inhibitors of Viral Infections

Furan-carboxamide derivatives have also been identified as potent inhibitors of the influenza A H5N1 virus, with structure-activity relationship studies highlighting the importance of substituent patterns on the furan ring for antiviral activity. This opens avenues for the development of new antiviral drugs based on furan-2-carboxamide scaffolds (Yongshi et al., 2017).